6-Chloro-7-fluoro-1-benzofuran-3-carboxylic acid

• IUPAC Name: 6-chloro-7-fluoro-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C9H4ClFO3/c10-6-2-1-4-5(9(12)13)3-14-8(4)7(6)11/h1-3H,(H,12,13)
• InChI Key: XRAQTUVOOCAJLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1C(=CO2)C(=O)O)F)Cl
• Molecular Formula: C9H4ClFO3
• Molecular Weight: 214.58 g/mol
• CAS No.: 1597969-88-4

Description

6-Chloro-7-fluoro-1-benzofuran-3-carboxylic acid is a chemical compound with the CAS Number: 1597969-88-4. It has a molecular weight of 214.58 and is typically stored at room temperature. The compound is usually in powder form.

Synthesis Analysis

The synthesis of benzofuran compounds like this compound can be achieved through various methods. One such method involves the metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans, mediated by hypervalent iodine reagents. Another method involves the use of indium (III) halides to catalyze the hydroalkoxylation reaction of ortho-alkynylphenols to afford benzo[b]furans.

Molecular Structure Analysis

The molecular formula of this compound is C9H4ClFO3. The InChI Code is 1S/C9H4ClFO3/c10-6-2-1-4-5(9(12)13)3-14-8(4)7(6)11/h1-3H,(H,12,13).

Chemical Reactions Analysis

Benzofuran compounds, including this compound, can undergo various chemical reactions. For instance, they can be synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C- and O-allyl isomerization followed by ring-closing metathesis. They can also be synthesized via an isocyanide-mediated and Pd-catalyzed 5-exo-dig reductive cyclization of 1-(2-hydroxyphenyl)-propargyl alcohols.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 214.58 and a molecular formula of C9H4ClFO3.

Scientific Research Applications

Synthesis and Antibacterial Activity

6-Chloro-7-fluoro-1-benzofuran-3-carboxylic acid plays a significant role in the synthesis of various compounds with antibacterial properties. One notable example is the creation of 1,4-Dihydro-4-oxopyridinecarboxylic acids, which include enoxacin, an antibacterial agent with broad and potent in vitro activity and excellent in vivo efficacy for systemic infections (Matsumoto et al., 1984).

Fluorogenic Reagent Development

The compound is used in the development of fluorogenic reagents, such as 4-mercapto-7-methylthio-2,1,3-benzoxadiazole (MTBDSH), which demonstrates superior properties for carboxylic acids in terms of reactivity, sensitivity, and the avoidance of interfering peaks (Uchiyama et al., 2001).

Organic Synthesis and Reactivity Studies

In organic chemistry, the reactions of organolithium reagents with 2-halobenzoic acids, including analogs of this compound, have been studied to understand selectivity and reactivity. These studies contribute to our understanding of chemical synthesis and reaction mechanisms (Gohier et al., 2003).

Synthesis of Novel Compounds

The compound is instrumental in synthesizing novel compounds like [1]Benzofuro[3,2-c]pyridine and its derivatives, which have potential applications in various fields, including materials science and pharmacology (Mojumdar et al., 2009).

Contribution to Bioactive Molecule Development

It plays a role in the synthesis of bioactive molecules, such as amino- and fluoro-substituted quinoline-4-carboxylic acid derivatives, which have shown significant anticancer activity in various studies. These compounds are notable for their potential in developing new anticancer agents (Bhatt et al., 2015).

Structural and Spectroscopic Studies

This compound derivatives have been studied for their structural and spectroscopic properties. Research in this area helps in understanding the molecular structure, reactivity, and potential biological activities of these compounds (Sagaama et al., 2020).

Safety and Hazards

This compound is considered harmful if swallowed. It has been assigned the GHS07 pictogram and the signal word "Warning". The hazard statements associated with it are H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.

Future Directions

Benzofuran derivatives, including 6-Chloro-7-fluoro-1-benzofuran-3-carboxylic acid, have been identified as novel antioxidants in medicinal chemistry and have become a new research direction for antioxidants. The 1,3-benzofuran derivatives have very similar antioxidant activities.